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Compound of Interest

Compound Name: GNE-3511

Cat. No.: B1192984

Essential Safety and Logistical Information for Researchers and Drug Development
Professionals

The proper disposal of GNE-3511, a potent and selective dual leucine zipper kinase (DLK)
inhibitor, is critical to ensure laboratory safety and environmental protection. While some safety
data sheets (SDS) may classify GNE-3511 as a non-hazardous substance, other classifications
indicate it is severely hazardous to water. Therefore, a conservative approach, treating the
compound as hazardous waste, is strongly recommended. This document provides a step-by-
step guide for the safe handling and disposal of GNE-3511 in various forms.

Chemical and Physical Properties of GNE-3511

A summary of the key quantitative data for GNE-3511 is presented below. This information is
essential for understanding the compound's characteristics and for proper handling.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1192984?utm_src=pdf-interest
https://www.benchchem.com/product/b1192984?utm_src=pdf-body
https://www.benchchem.com/product/b1192984?utm_src=pdf-body
https://www.benchchem.com/product/b1192984?utm_src=pdf-body
https://www.benchchem.com/product/b1192984?utm_src=pdf-body
https://www.benchchem.com/product/b1192984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

CAS Number 1496581-76-0

Molecular Formula C23H26F2N6O

Molecular Weight 440.49 g/mol

Appearance Solid powder

Melting Point 130 - 132 °C (266 - 270 °F)

- Soluble in DMSO (up to 44 mg/mL); not soluble
Solubility

in water.[1]
Water Hazard Class (WGK) WGK 3 (severely hazardous to water)
Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Procedures

The following procedures are based on standard laboratory safety practices for chemical waste
disposal and should be adapted to comply with institutional and local regulations.

Unused or Expired Solid GNE-3511

e Do not dispose of solid GNE-3511 in the regular trash.

o Collect the solid waste in a clearly labeled, sealed container. The label should include the
chemical name ("GNE-3511"), CAS number, and a hazardous waste symbol.

o Store the waste container in a designated hazardous waste accumulation area, away from
incompatible materials.

» Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor.

GNE-3511 Solutions

e Do not pour GNE-3511 solutions, especially those containing DMSO, down the drain.[2]
GNE-3511 is classified as severely hazardous to water.
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o Collect all liquid waste containing GNE-3511 in a dedicated, leak-proof, and sealed waste
container.

e The container must be compatible with the solvent used (e.g., a polyethylene container for
DMSO solutions).

o Label the liquid waste container with the chemical name ("GNE-3511"), the solvent used
(e.g., "in DMSQ"), the approximate concentration, and a hazardous waste symbol.

» Store the liquid waste container in a secondary containment bin in a designated hazardous
waste accumulation area.

» Contact your institution's EHS department for pickup and disposal.

Contaminated Labware and Personal Protective
Equipment (PPE)

o Solid Contaminated Materials: Items such as gloves, weighing paper, and pipette tips that
have come into contact with GNE-3511 should be considered hazardous waste.

o Collect these materials in a designated, sealed plastic bag or container.

o Label the container as "GNE-3511 Contaminated Debris" and include the hazardous
waste symbol.

o Dispose of the container through your institution's hazardous waste program.

o Empty GNE-3511 Vials:

o

Thoroughly empty the vial of all contents.

[¢]

Rinse the vial three times with a suitable solvent (e.g., ethanol or acetone).

[¢]

Collect the rinsate as hazardous liquid waste.

o

After rinsing, deface or remove the original label.[3]
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o The rinsed and dried glass vial can then typically be disposed of in a designated glass
waste container.[3] Consult your institution's policy on the disposal of rinsed chemical
containers.

o Contaminated Glassware (e.g., beakers, flasks):
o Rinse the glassware with a suitable solvent to remove all traces of GNE-3511.
o Collect the rinsate as hazardous liquid waste.

o After thorough cleaning, the glassware can be reused or disposed of according to
standard laboratory procedures for non-contaminated glassware.

GNE-3511 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of GNE-
3511 waste.
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Caption: Decision workflow for the safe disposal of GNE-3511 waste streams.

Disclaimer: This information is intended as a guide and does not replace the specific protocols
and regulations of your institution. Always consult your institution's Environmental Health and
Safety (EHS) department for guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [GNE-3511: Guidelines for Safe Disposal in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192984#gne-3511-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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